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Compound of Interest

Compound Name:
sodium 1,3-dimethylpurin-9-ide-

2,6-dione

CAS No.: 3485-82-3

Cat. No.: B1626870 Get Quote

Executive Summary
This guide details the thermodynamic profile of Sodium Theophyllinate (1,3-dimethylpurin-9-

ide-2,6-dione sodium salt). While salt formation significantly enhances the aqueous solubility of

theophylline (from ~8.3 mg/mL to >40 mg/mL), it introduces specific thermodynamic instabilities

absent in the neutral parent molecule. The sodium salt is characterized by a stable

monohydrate form in the solid state but exhibits high hygroscopicity and a critical susceptibility

to atmospheric disproportionation driven by CO₂ absorption. This document provides the

mechanistic basis for these behaviors and actionable protocols for their management.

Molecular Architecture & Salt Formation
Chemical Identity
Theophylline (1,3-dimethylxanthine) is a weak acid (ngcontent-ng-c2372798075="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

~8.8) due to the dissociable proton on the imidazole ring. In the neutral state, the proton
resides predominantly at the N7 position (7H-tautomer). Upon reaction with a strong base
(NaOH), the proton is removed, delocalizing the negative charge across the imidazole ring
system (N7–C8–N9).

The nomenclature "1,3-dimethylpurin-9-ide" refers to this anionic species. The sodium cation (
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) stabilizes this anion, typically coordinating with the imidazole nitrogen and water molecules in
the crystal lattice.

Thermodynamic Rationale for Salt Selection
The primary driver for converting theophylline to its sodium salt is the reduction of lattice energy

relative to hydration energy, thereby lowering the Gibbs free energy of solution (

).

Property
Neutral
Theophylline

Sodium
Theophyllinate

Thermodynamic
Implication

Solubility (

)
~8.3 mg/mL ~400 mg/mL

Salt lowers

via favorable ion-

dipole interactions.

Melting Point 270–274°C ~391°C (decomp)

Higher ionic lattice

energy in the salt

increases thermal

stability in absence of

moisture.

8.81 (Acidic) N/A (Salt)

High pH

microenvironment

(>9.0) in solution.

Solid-State Thermodynamic Stability
The Hydration Landscape
Unlike neutral theophylline, which converts readily between anhydrate and monohydrate at low

temperatures (

), Sodium Theophyllinate forms a robust monohydrate.

Lattice Stability: The water molecule in Sodium Theophyllinate Monohydrate is coordinated

directly to the
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ion. This coordination bond is significantly stronger than the hydrogen bonding network
holding water in the neutral theophylline hydrate.

Thermal Evidence: Differential Scanning Calorimetry (DSC) data reveals that dehydration of

the sodium salt occurs at 170–264°C, compared to <65°C for the neutral molecule.[1] This

indicates a kinetically and thermodynamically stable hydrate under standard storage

conditions.

The Critical Instability: Disproportionation
The most significant thermodynamic risk for 1,3-dimethylpurin-9-ide-2,6-dione sodium salt is

disproportionation upon exposure to atmospheric air. This is not a simple hydrolysis but a pH-

driven reaction with Carbon Dioxide.

Mechanism:

Hygroscopicity: The salt surface absorbs ambient moisture, creating a localized film of

saturated solution (pH > 9).

CO₂ Absorption: Atmospheric

dissolves into this alkaline film, forming carbonic acid (

).

Proton Transfer: Since carbonic acid (

) is stronger than theophylline (

), the theophylline anion becomes protonated.

Precipitation: Neutral theophylline is poorly soluble. It precipitates out of the solution film,

leaving Sodium Bicarbonate (

) as a byproduct.

Reaction Equation:

This process is irreversible in open air and results in the physical disintegration of the salt

crystal into a mixture of free acid and carbonate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2870169/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of Instability Pathways
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Figure 1: The thermodynamic cascade of salt disproportionation driven by atmospheric CO₂.

Experimental Protocols for Stability Profiling
To validate the thermodynamic stability of a specific batch of 1,3-dimethylpurin-9-ide-2,6-dione

sodium salt, the following self-validating protocols must be employed.

Synthesis & Isolation (Inert Environment)
Objective: Generate high-purity sodium salt without carbonate contamination.

Protocol:

Dissolve 1 eq. of Theophylline in ethanol/water (high temperature).

Add 1 eq. of NaOH (aq) under Nitrogen purge.

Crystallize by cooling or anti-solvent addition (isopropanol).

Critical Step: Filter and dry under vacuum at 50°C. Do not expose to air. Store in a

desiccator with soda-lime (CO₂ trap).

Analytical Workflow: Disproportionation Kinetics
Objective: Quantify the rate of reversion to the free acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1626870?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Sample Prep: Place 500mg of Na-Theophyllinate in an open petri dish.

Environment: Environmental chamber at 25°C / 60% RH (Standard) and 40°C / 75% RH

(Accelerated).

Measurement (FTIR/XRD):

Monitor the disappearance of the carboxylate salt peak (~1550-1600 cm⁻¹).

Monitor the appearance of the carbonyl peak of neutral theophylline (~1650-1720 cm⁻¹).

XRD Marker: Look for the emergence of the characteristic peaks of Theophylline

Monohydrate (2

= 11.6°, 14.4°).

Thermal Stress Testing (DSC/TGA)
Objective: Distinguish between bound water (hydrate) and surface moisture.

Protocol:

TGA: Heat from 30°C to 300°C at 10°C/min.

Expectation: Mass loss ~8-9% between 170°C and 260°C corresponds to stoichiometric

dehydration of the monohydrate.

Failure Mode: Early mass loss (<100°C) indicates surface water or conversion to neutral

theophylline hydrate.

DSC: Look for the melting endotherm at >390°C. A shift to lower temperatures (270°C)

indicates disproportionation has occurred.

Analytical Logic Flow
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Sample: Na-Theophyllinate

Step 1: PXRD Analysis

Peaks at
11.6° / 14.4°?

Result: Disproportionated
(Contains Neutral Theo)

Yes

Result: Pure Salt

No

Step 2: TGA Thermal Stress

Weight Loss
< 100°C?

Result: Surface Moisture
(Hygroscopic Failure)

Yes

Result: Stable Monohydrate
(Loss at >170°C)

No

Click to download full resolution via product page

Figure 2: Decision tree for validating the solid-state integrity of Sodium Theophyllinate.
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Formulation Implications
pH Microenvironment
The thermodynamic stability of the salt in solution is strictly pH-dependent.

pH > 9.0: The salt remains stable.

pH < 8.5: The equilibrium shifts toward the neutral unionized form, leading to precipitation.

Buffer Capacity: Formulations must use high-capacity buffers (e.g., Glycine/NaOH) to

prevent precipitation upon dilution in the blood or gastric fluids (though gastric precipitation is

expected and controls release rate).

Excipient Compatibility
Avoid acidic excipients. The use of acidic polymers (e.g., Carbopol, enteric coatings with free -

COOH groups) will trigger an immediate acid-base reaction in the solid state if moisture is

present, converting the soluble salt back to the insoluble base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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